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Compound of Interest

Compound Name: N-(1-Oxopentadecyl)glycine-d2

Cat. No.: B12374327

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of N-(1-Oxopentadecyl)glycine-d2, a deuterated N-acyl glycine.
The information is intended for researchers, scientists, and professionals in drug development
and metabolic research.

Core Chemical Properties

N-(1-Oxopentadecyl)glycine-d2 is the deuterated form of N-pentadecanoylglycine, an N-acyl
amino acid. The deuterium labeling makes it a valuable tool for various analytical and research
applications, particularly in mass spectrometry and NMR spectroscopy.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12374327?utm_src=pdf-interest
https://www.benchchem.com/product/b12374327?utm_src=pdf-body
https://www.benchchem.com/product/b12374327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C17H31D2NO3 [1]
Molecular Weight 301.46 g/mol [1]
Non-Deuterated Molecular
C17H33NO3 [2]
Formula
Non-Deuterated Molecular
. 299.4 g/mol [2]
Weight
2,2-dideuterio-2-
) ) Inferred from related
IUPAC Name (pentadecanoylamino)acetic
) compounds
acid
) Inferred from related
Synonyms N-Pentadecanoylglycine-d2

compounds

Synthesis and Characterization

The synthesis of N-(1-Oxopentadecyl)glycine-d2 typically involves a two-step process
analogous to the synthesis of similar deuterated N-acyl glycines.[3]

Experimental Protocol: Synthesis of N-(1-
Oxopentadecyl)glycine-d2

This protocol is adapted from methodologies for similar N-acyl glycines.[3]
Step 1: Deuteration of Glycine

e Procedure: Glycine is deuterated via an acid-catalyzed exchange reaction. Glycine is
refluxed with deuterated hydrochloric acid (DCI) in heavy water (D20).

« |sotopic Purity: This method can yield Glycine-d2 with an isotopic purity of over 98%.[3]

e Monitoring: The progress of the deuteration can be monitored by 1H NMR spectroscopy by
observing the disappearance of the signal from the a-protons.

Step 2: Acylation of Glycine-d2
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e Procedure: The deuterated glycine is then acylated with pentadecanoy! chloride under
Schotten-Baumann conditions. Glycine-d2 is dissolved in a sodium hydroxide solution, and
pentadecanoyl chloride is added dropwise with vigorous stirring.

e Reaction: Glycine-d2 + CI-CO-(CH2)13-CH3 -~ N-(1-Oxopentadecyl)glycine-d2 + NaCl
« Yield: This reaction typically achieves yields greater than 85%.[3]

 Purification: The final product is purified by recrystallization or column chromatography to
achieve high chemical purity (>99%).[3]

Characterization

e Mass Spectrometry: High-resolution mass spectrometry would confirm the molecular weight
of 301.46 g/mol and show a characteristic fragmentation pattern for the pentadecanoyl chain
and the deuterated glycine moiety.[3]

 NMR Spectroscopy: 1H and 13C NMR would be used to confirm the structure. The 13C
NMR spectrum is expected to show a distinct signal for the amide carbonyl carbon around
170 ppm. The deuterium substitution at the a-carbon would lead to a characteristic splitting
pattern in the 13C NMR spectrum.[3]

Applications in Research

Deuterated N-acyl glycines like N-(1-Oxopentadecyl)glycine-d2 are valuable tools in
metabolic research and drug development.

Isotopic Tracer and Internal Standard

N-(1-Oxopentadecyl)glycine-d2 is an ideal internal standard for the quantification of
endogenous N-pentadecanoylglycine and other long-chain N-acyl glycines using mass
spectrometry-based methods.[4] Its stable isotope label ensures that it co-elutes with the
analyte of interest, compensating for variations in sample preparation, injection volume, and
ionization efficiency.[4]

Experimental Protocol: Quantification of N-Acyl
Glycines using LC-MS/MS
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The following is a representative LC-MS/MS methodology for the analysis of long-chain N-acyl
glycines in biological matrices, such as plasma or urine.[4]

1. Sample Preparation (Solid-Phase Extraction)

e To 100 pL of the biological sample (e.g., plasma), add 10 pL of the internal standard working
solution (N-(1-Oxopentadecyl)glycine-d2 in methanol).

e Add 500 pL of 0.1% formic acid in water and vortex.

o Condition a mixed-mode solid-phase extraction (SPE) cartridge with 1 mL of methanol
followed by 1 mL of 0.1% formic acid in water.

e Load the sample onto the SPE cartridge.
e Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.
o Elute the N-acyl glycines with 1 mL of 5% ammonium hydroxide in methanol.

» Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile
phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

o Chromatographic Separation: Use a C18 reverse-phase column with a gradient elution of
water and acetonitrile, both containing 0.1% formic acid.

o Mass Spectrometric Detection: Employ a triple quadrupole mass spectrometer in multiple
reaction monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for
both the analyte and the deuterated internal standard.

Metabolic Studies

N-acyl glycines are endogenous metabolites involved in fatty acid -oxidation and amino acid
conjugation.[3] Labeled compounds like N-(1-Oxopentadecyl)glycine-d2 can be used as
tracers to study the in vivo metabolism and disposition of fatty acids.

Visualizations
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Caption: Synthesis workflow for N-(1-Oxopentadecyl)glycine-d2.
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Caption: Analytical workflow for N-acyl glycine quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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